Cas no 738606-51-4 (DODECANEDIOIC ACID, 2,2,11,11-TETRAMETHYL-6-OXO-)

• Product Name: DODECANEDIOIC ACID, 2,2,11,11-TETRAMETHYL-6-OXO-
• CAS No: 738606-51-4
• MF: C₁₆H₂₈O₅
• MW: 300.390525817871
• CID: 3426001
• PubChem ID: 11150739
• Update Time: 2025-04-21

DODECANEDIOIC ACID, 2,2,11,11-TETRAMETHYL-6-OXO- Chemical and Physical Properties

Names and Identifiers

• DODECANEDIOIC ACID, 2,2,11,11-TETRAMETHYL-6-OXO-
• SCHEMBL209070
• DB-089627
• CHEMBL187938
• 738606-51-4

• Inchi： 1S/C16H28O5/c1-15(2,13(18)19)10-6-5-8-12(17)9-7-11-16(3,4)14(20)21/h5-11H2,1-4H3,(H,18,19)(H,20,21)
• InChI Key： JPPCTKKRSSHODL-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C)(C)CCCC(=O)CCCCC(C)(C)C(O)=O

Computed Properties

• Exact Mass: 300.19367399Da
• Monoisotopic Mass: 300.19367399Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 91.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Medium-chain keto acids and derivatives